![molecular formula C36H68O16 B610218 Propargyl-PEG14-t-butyl ester CAS No. 2055104-86-2](/img/structure/B610218.png)
Propargyl-PEG14-t-butyl ester
Overview
Description
Propargyl-PEG14-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group . The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Synthesis Analysis
The synthesis of this compound involves the reaction of the propargyl group with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry . This reaction yields a stable triazole linkage .Molecular Structure Analysis
The molecular structure of this compound consists of a propargyl group and a t-butyl protected carboxyl group . The molecular formula is C36H68O16 , and the molecular weight is 756.9 g/mol .Chemical Reactions Analysis
The propargyl group in this compound can react with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .Physical And Chemical Properties Analysis
This compound has a molecular weight of 756.9 g/mol . The molecular formula is C36H68O16 . The hydrophilic PEG spacer increases solubility in aqueous media .Scientific Research Applications
Synthesis and Modification
Propargyl-PEG14-t-butyl ester and its derivatives are synthesized for various applications. A novel approach for synthesizing propargyl-ended heterobifunctional poly(ethylene glycol) (PEG) derivatives is significant for developing PEG-based bioconjugates for biomedical applications (Lu & Zhong, 2010). Similarly, the synthesis of poly(2-alkyl/aryl-2-oxazoline)s with side-chain functionalities including propargyl groups is driven by its higher chemical versatility and biocompatibility, crucial for biomedical uses (Mees & Hoogenboom, 2015).
Catalytic and Synthetic Applications
Propargylic esters, including variants like this compound, are foundational in various metal-catalyzed reactions, leading to diverse structures and products. These reactions are crucial for developing new synthetic methods (Shiroodi & Gevorgyan, 2013). Also, the use of propargyl esters in the Lewis acid-catalyzed cascade rearrangements is significant in organic synthesis, allowing for the construction of complex structures (Zhu, Sun, Lu, & Wang, 2014).
Biomedical and Pharmaceutical Applications
In the field of gene and drug delivery, propargyl-PEG derivatives are employed for the development of responsive synthetic polypeptides. These polymers demonstrate potential in systemic drug and gene delivery due to their ability to change solubility and self-assemble into micelles (Engler, Bonner, Buss, Cheung, & Hammond, 2011). Similarly, PEG conjugates of potent α4 integrin inhibitors, which include t-butyl esters, have been found to maintain sustained levels and bioactivity in vivo following subcutaneous administration (Smith et al., 2013).
Polymer and Materials Science
In materials science, this compound derivatives are integral in creating functional polymers. For example, the synthesis of poly(3-hydroxyalkanoate) with side chains containing propargyl groups demonstrates its applicability in biodegradable copolymer production (Babinot, Renard, & Langlois, 2010). Additionally, the development of functionalizable titanium surfaces using copolymers containing propargyl acrylamide illustrates its application in surface modification for medical implants (Xu, Jiang, Neoh, Kang, & Fu, 2012).
Mechanism of Action
properties
IUPAC Name |
tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H68O16/c1-5-7-38-9-11-40-13-15-42-17-19-44-21-23-46-25-27-48-29-31-50-33-34-51-32-30-49-28-26-47-24-22-45-20-18-43-16-14-41-12-10-39-8-6-35(37)52-36(2,3)4/h1H,6-34H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZARGKRMZKKFQJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H68O16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
756.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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